Cas no 1353011-89-8 (DNP-PEG2-acid)

DNP-PEG2-acid is a heterobifunctional crosslinker featuring a 2,4-dinitrophenyl (DNP) group and a carboxylic acid, connected by a short polyethylene glycol (PEG2) spacer. The DNP moiety serves as a reactive handle for conjugation with amines or other nucleophiles, while the terminal carboxyl group enables further functionalization via amide coupling. The PEG2 spacer enhances solubility and reduces steric hindrance, improving reaction efficiency. This compound is particularly useful in bioconjugation, protein labeling, and hapten-carrier conjugation for antibody production. Its well-defined structure and dual reactivity make it a versatile tool in biochemical research and immunology applications.
DNP-PEG2-acid structure
DNP-PEG2-acid structure
Product Name:DNP-PEG2-acid
CAS No:1353011-89-8
MF:C13H17N3O8
MW:343.289383649826
CID:3045442
PubChem ID:60146188
Update Time:2025-10-29

DNP-PEG2-acid Chemical and Physical Properties

Names and Identifiers

    • DNP-PEG2-acid
    • DNP-NH-PEG2-C2-acid
    • 3-(2-(2-((2,4-dinitrophenyl)amino)ethoxy)ethoxy)propanoic acid
    • 3-[2-[2-(2,4-dinitroanilino)ethoxy]ethoxy]propanoic acid
    • DNP-PEG2-COOH
    • AKOS040741656
    • BP-20563
    • HY-130467
    • CS-0108078
    • BS-30722
    • C70414
    • DA-62976
    • 1353011-89-8
    • Inchi: 1S/C13H17N3O8/c17-13(18)3-5-23-7-8-24-6-4-14-11-2-1-10(15(19)20)9-12(11)16(21)22/h1-2,9,14H,3-8H2,(H,17,18)
    • InChI Key: ZZALENBFHFRJPM-UHFFFAOYSA-N
    • SMILES: O(CCOCCC(=O)O)CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 343.10156451 g/mol
  • Monoisotopic Mass: 343.10156451 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 159
  • Molecular Weight: 343.29

DNP-PEG2-acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-20563-250mg
DNP-PEG2-acid
1353011-89-8 98%
250mg
4987CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-20563-5g
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XI AN KANG FU NUO Biotechnology Co., Ltd.
BHE-7-250mg
DNP-PEG2-COOH
1353011-89-8 >99.00%
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¥720.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BHE-7-500mg
DNP-PEG2-COOH
1353011-89-8 >99.00%
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XI AN KANG FU NUO Biotechnology Co., Ltd.
BHE-7-1g
DNP-PEG2-COOH
1353011-89-8 >99.00%
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TRC
D826505-10mg
Dnp-peg2-acid
1353011-89-8
10mg
$155.00 2023-05-18
TRC
D826505-25mg
Dnp-peg2-acid
1353011-89-8
25mg
$305.00 2023-05-18
TRC
D826505-50mg
Dnp-peg2-acid
1353011-89-8
50mg
$471.00 2023-05-18
TRC
D826505-100mg
Dnp-peg2-acid
1353011-89-8
100mg
$666.00 2023-05-18

Additional information on DNP-PEG2-acid

DNP-PEG2-Acid: A Comprehensive Overview

DNP-PEG2-Acid, also known by its CAS number 1353011-89-8, is a compound that has garnered significant attention in the fields of chemistry, materials science, and biotechnology due to its unique properties and versatile applications. This compound is a derivative of polyethylene glycol (PEG), which is widely used in various industries for its hydrophilic nature and biocompatibility. The integration of the dinitrophenyl (DNP) group with PEG and a carboxylic acid functional group introduces novel characteristics that make it a valuable tool in research and development.

The structure of DNP-PEG2-Acid consists of a PEG backbone with a molecular weight of approximately 400 g/mol, terminated with a dinitrophenyl group on one end and a carboxylic acid group on the other. This configuration allows for a wide range of applications, particularly in the fields of drug delivery, bioconjugation, and surface modification. The dinitrophenyl group imparts strong electron-withdrawing properties, which can enhance the reactivity of the compound in certain chemical reactions.

Recent studies have highlighted the potential of DNP-PEG2-Acid in the development of targeted drug delivery systems. Researchers have utilized the compound's unique properties to create biocompatible polymers that can encapsulate therapeutic agents and deliver them to specific sites within the body. This approach minimizes systemic toxicity and enhances the efficacy of treatments, making it particularly promising for cancer therapy.

In addition to its role in drug delivery, DNP-PEG2-Acid has been explored for its applications in bioconjugation chemistry. The carboxylic acid group provides a reactive site for coupling with proteins, peptides, or other biomolecules, enabling the creation of hybrid structures with tailored functionalities. This capability has been leveraged in the development of biosensors, diagnostic tools, and imaging agents.

The synthesis of DNP-PEG2-Acid involves a multi-step process that begins with the modification of PEG to introduce the dinitrophenyl group. This is followed by functionalization with a carboxylic acid moiety through esterification or other suitable chemical reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, DNP-PEG2-Acid exhibits low toxicity and excellent biodegradability, which aligns with current sustainability trends in chemical manufacturing. Its eco-friendly profile makes it an attractive option for industries seeking to minimize their environmental footprint while maintaining high performance standards.

In conclusion, DNP-PEG2-Acid (CAS No. 1353011-89-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern materials science and biotechnology.

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